2-[3-Methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazol-1-yl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-[3-Methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazol-1-yl]acetic acid” is a complex organic molecule. It is also known as "3,8,11-Trioxa-5-azatridecan-13-oic acid, 2,2-diMethyl-4-oxo-" . This compound is used in the preparation of large molecular scaffolds for drug delivery using PAMAM dendrimers .
Physical and Chemical Properties Analysis
This compound has a predicted boiling point of 425.7±30.0 °C and a predicted density of 1.145±0.06 g/cm3 . It is stored at -20°C and has a predicted pKa of 3.40±0.10 . The compound is a yellow liquid .Scientific Research Applications
Synthesis and Chemical Reactions
Multi-Component Reaction Synthesis : A study by Xiao, Lei, and Hu (2011) presented a novel one-pot, four-component condensation methodology for synthesizing derivatives of 3-(5-amino-3-methyl-1H-pyrazol-4-yl)-3-arylpropanoic acid, demonstrating its efficiency and environmental friendliness (Xiao, Lei, & Hu, 2011).
Novel Synthesis Approaches : Bade and Vedula (2015) developed a one-pot, four-component reaction for synthesizing 3-(2-(5-(benzylideneamino)-3-phenyl-1H-pyrazol-1-yl)thiazol-4-yl)-4-hydroxy-6-methyl-2H-pyran-2-one derivatives. This method offers advantages such as ease of handling and good yields (Bade & Vedula, 2015).
Innovative Reaction Pathways : Smyth et al. (2007) explored the reaction of 2-(5-amino-4-carbamoyl-1-methyl-1H-pyrazol-3-yl)acetic acid with triethylorthoformate, leading to unexpected cyclic imide products. This study highlights the sensitivity of cyclisation outcomes to reactants and reaction conditions (Smyth et al., 2007).
Structural Studies
Molecular Conformation Analysis : Chui et al. (2004) conducted structural studies on (2-Oxo-2,3-dihydroimidazo[1,2-a]pyridin-3-yl)acetic acids, revealing insights into their molecular conformations in solution and crystal form based on NMR and X-Ray data (Chui et al., 2004).
Coordination Chemistry : Peters et al. (2009) reported on the synthesis and structure of manganese and rhenium complexes with 3,3-bis(3,5-dimethylpyrazol-1-yl)propionic acid, a tripodal N, N, O ligand. This work contributes to the understanding of ligand reactivity and complex formation (Peters et al., 2009).
Properties
IUPAC Name |
2-[3-methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazol-1-yl]acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O4/c1-7-8(5-14(13-7)6-9(15)16)12-10(17)18-11(2,3)4/h5H,6H2,1-4H3,(H,12,17)(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAQFDFLYOBQPSR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1NC(=O)OC(C)(C)C)CC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.